Cas no 1803710-18-0 (3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803710-18-0
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 4933278
• Update Time: 2025-06-07

3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8BrF3N2O/c1-4-6(13)7(15-8(10,11)12)5(2-9)3-14-4/h3H,2,13H2,1H3
• InChI Key： JAYLPLJTMDRKIY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C)C(=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1803710-18-0)

3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the CAS number 1803710-18-0, this compound is recognized for its potential as a key intermediate in the synthesis of bioactive molecules. The presence of both amino and bromomethyl functional groups makes it highly versatile for further chemical modifications, while the trifluoromethoxy moiety enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery.

In recent years, the demand for pyridine derivatives has surged, driven by their applications in developing novel therapeutics and crop protection agents. Researchers are particularly interested in compounds like 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine due to their ability to act as building blocks for small-molecule inhibitors and bioconjugates. The compound's electron-withdrawing trifluoromethoxy group is a hotspot for studies on structure-activity relationships (SAR), a topic frequently searched in academic and industrial databases.

The synthesis of CAS 1803710-18-0 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Optimizing its yield and purity is a common challenge, as highlighted in forums and research papers. This aligns with the growing trend of green chemistry, where scientists explore solvent-free or catalytic methods to reduce environmental impact—a concern echoed in many sustainability-focused queries.

From an analytical perspective, 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent quality standards, a recurring theme in GMP (Good Manufacturing Practice)-related searches. The compound's stability under various pH and temperature conditions is also a subject of investigation, addressing the broader industry need for robust intermediates.

Beyond pharmaceuticals, this pyridine derivative finds niche applications in material science, particularly in designing fluorescent probes or ligands for metal-organic frameworks (MOFs). Such interdisciplinary relevance makes it a recurring keyword in cross-disciplinary research discussions. Additionally, its bromomethyl group offers a handle for click chemistry applications, a technique widely explored in bioconjugation and drug delivery systems.

As the scientific community leans toward personalized medicine and targeted therapies, intermediates like CAS 1803710-18-0 are pivotal. Its structural motifs align with trends in fragment-based drug design (FBDD), a popular search term among medicinal chemists. Furthermore, patents and publications referencing this compound often correlate with breakthroughs in kinase inhibitors and central nervous system (CNS) drugs, reflecting its therapeutic potential.

In summary, 3-Amino-5-(bromomethyl)-2-methyl-4-(trifluoromethoxy)pyridine exemplifies the intersection of innovative chemistry and practical applications. Its CAS 1803710-18-0 identifier serves as a gateway to a wealth of research, addressing both academic curiosities and industrial needs. By leveraging its functional groups, scientists continue to unlock new possibilities in life sciences and beyond, making it a compound worthy of ongoing exploration.